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Compound of Interest

Compound Name: 1,2,4-Benzenetriol

Cat. No.: B023740

Essential Safety and Handling Guide for 1,2,4-
Benzenetriol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,2,4-Benzenetriol (CAS No. 533-
73-3). Adherence to these protocols is essential for ensuring laboratory safety and minimizing
exposure risks.

Health Hazard Summary

1,2,4-Benzenetriol is a hazardous substance that poses significant health risks upon
exposure.[1][2] It is classified as harmful if swallowed, inhaled, or in contact with skin.[1] It is
known to cause skin irritation, and serious eye irritation and damage.[2][3][4] Additionally, it
may cause respiratory irritation.[1][2] This compound is also sensitive to air and light.[1][5]
Studies have indicated that it is mutagenic and can induce oxidative DNA damage.[6][7]

GHS Hazard Classifications
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Hazard Class Category GHS Statement
o H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4 3]
] ] o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2 3]
H318: Causes serious eye
Serious Eye Damage/Irritation Category 1/2 damage[2][3][4] / H319:
Causes serious eye irritation[2]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[2][3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure. The following table
summarizes the required PPE for handling 1,2,4-Benzenetriol.
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. Details and
Body Part PPE Requirement .
Recommendations

Wear chemical safety goggles
or a face shield to protect

Eyes/Face Mandatory )
against dust and splashes.[1]

[8]1°]

Chemical-resistant gloves are
required.[3] Nitrile or butyl
rubber gloves are
_ recommended for adequate

Skin/Hands Mandatory ] )
protection.[9] Always inspect
gloves for integrity before use
and remove them with care to

avoid skin contamination.[1]

Wear a lab coat or a chemical-
resistant apron.[9] Full-body
protective clothing may be
Body Mandatory ]
necessary for handling large
quantities or in the event of a

spill.[9]

All work should be conducted
in a well-ventilated area,
preferably within a chemical
fume hood, to minimize
) inhalation.[5][8] If a fume hood

Respiratory As Needed ) ] ]
is not available or if exposure
limits may be exceeded, a
NIOSH-approved respirator
(e.g., N95 dust mask) is

required.[3][9]

Closed-toe shoes must be
Feet Mandatory worn in the laboratory to

protect against spills.[9]
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Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:

o

Ensure a Safety Data Sheet (SDS) for 1,2,4-Benzenetriol is accessible.[1]

[¢]

Work in a designated area, such as a chemical fume hood, with adequate ventilation.[5]

[¢]

Don all required PPE as specified in the table above.[1][8]

[e]

Have an emergency plan and necessary first-aid supplies readily available.
e Handling:

o Avoid generating dust when handling the solid form.[5]

[¢]

Do not breathe dust, fumes, or vapors.[1][5]

[e]

Avoid all contact with eyes, skin, and clothing.[1][5]

o

Keep the container tightly closed when not in use.[1][8] Store in a cool, dry place away
from light and air.[1][5]

o

Do not eat, drink, or smoke in the handling area.[1][8]
o Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1][8]

o Carefully remove and decontaminate or dispose of PPE. Contaminated clothing should be
removed and washed before reuse.[1][8]

o Clean the work area using appropriate methods.

Disposal Plan
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All waste containing 1,2,4-Benzenetriol, including empty containers and contaminated PPE,
must be treated as hazardous waste.

e Solid Waste: Collect solid waste, including spills swept up with inert material, in a suitable,
labeled, and sealed container for disposal.[1][5]

e Liquid Waste: Do not empty into drains or release into the environment.[1][5] Collect in a
designated, sealed hazardous waste container.

e Regulatory Compliance: Dispose of all waste materials at an approved waste disposal plant.
[1][8] Always follow your institution's specific guidelines and adhere to all local, state, and
federal regulations for hazardous waste disposal. Contact your Environmental Health and
Safety (EHS) department for specific guidance.[9]

Workflow Visualization

The following diagram illustrates the essential workflow for safely handling 1,2,4-Benzenetriol
in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,2,4-Benzenetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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